4-(2-ethoxybenzyl)-N-(2-methoxy-4-nitrophenyl)-1-piperazinecarboxamide
Overview
Description
4-(2-ethoxybenzyl)-N-(2-methoxy-4-nitrophenyl)-1-piperazinecarboxamide is a useful research compound. Its molecular formula is C21H26N4O5 and its molecular weight is 414.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 414.19031994 g/mol and the complexity rating of the compound is 564. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
PET Tracers for Serotonin Receptors
Compounds related to "4-(2-ethoxybenzyl)-N-(2-methoxy-4-nitrophenyl)-1-piperazinecarboxamide" have been studied for their potential as PET (Positron Emission Tomography) tracers. For instance, derivatives have shown high affinity and selectivity for 5-HT1A receptors, making them promising candidates for in vivo quantification of these receptors in neuropsychiatric disorders (García et al., 2014).
Anti-Inflammatory and Analgesic Agents
Research has been conducted on derivatives derived from visnaginone and khellinone, exploring their use as anti-inflammatory and analgesic agents. These studies have shown that certain derivatives exhibit significant COX-2 inhibitory activity, alongside analgesic and anti-inflammatory effects, indicating their potential as therapeutic agents (Abu‐Hashem et al., 2020).
Cardiotropic Activity
A group of new compounds including 1-(methoxybenzyl)-4-{2-[(methoxybenzyl)amino]ethyl}piperazines have been synthesized, with some showing significant antiarrhythmic activity in various arrhythmia models. This suggests potential applications in developing treatments for cardiovascular disorders (Mokrov et al., 2019).
Antimicrobial Activity
Several studies have focused on the antimicrobial evaluation of related compounds, demonstrating their effectiveness against a range of bacterial and fungal strains. This includes work on novel benzodifuranyl derivatives and substituted piperazines, highlighting their role in addressing antimicrobial resistance (Kumar et al., 2011).
Anticestodal Drug Modification
Research into modifying the structure of certain drugs, such as Niclosamide, with the aim of improving their biological effect against parasitic worms, has also been conducted. These modifications aim to retain pharmacophoric groups essential for antihelminthic activity while enhancing solubility and efficacy (Galkina et al., 2014).
Antiviral and Anticholinesterase Activities
Hydrazone derivatives have been synthesized and evaluated for their potential anticholinesterase activities, indicating their usefulness in treating diseases like Alzheimer's. Additionally, some derivatives have been tested for antiviral activity against Tobacco mosaic virus (TMV), showing promising results (Kaya et al., 2016).
Properties
IUPAC Name |
4-[(2-ethoxyphenyl)methyl]-N-(2-methoxy-4-nitrophenyl)piperazine-1-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N4O5/c1-3-30-19-7-5-4-6-16(19)15-23-10-12-24(13-11-23)21(26)22-18-9-8-17(25(27)28)14-20(18)29-2/h4-9,14H,3,10-13,15H2,1-2H3,(H,22,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDZQLHPOUSXVIN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1CN2CCN(CC2)C(=O)NC3=C(C=C(C=C3)[N+](=O)[O-])OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N4O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.